Cas no 1334298-79-1 (Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate)

• Product Name: Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate
• CAS No: 1334298-79-1
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 1094559
• PubChem ID: 73554544
• Update Time: 2025-06-09

Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate
• methyl 2-(6-chloro-1-methylindol-3-yl)acetate
• 1334298-79-1

• Inchi： 1S/C12H12ClNO2/c1-14-7-8(5-12(15)16-2)10-4-3-9(13)6-11(10)14/h3-4,6-7H,5H2,1-2H3
• InChI Key： UINGNMLITCBLFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2CC(=O)OC

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31.2Ų

Additional information on Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate

Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate (CAS No. 1334298-79-1): An Overview

Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate (CAS No. 1334298-79-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate.

Chemical Structure and Properties

Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate is a derivative of indole, a heterocyclic aromatic organic compound. The presence of a chloro substituent at the 6-position and a methyl group at the 1-position of the indole ring imparts unique chemical properties to this compound. The ester functionality at the acetate group further enhances its reactivity and solubility characteristics. The molecular formula of Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate is C₁₂H₁₂ClNO₂, with a molecular weight of approximately 245.7 g/mol.

The compound exhibits good stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its melting point is around 85°C, and it is soluble in common organic solvents such as methanol, ethanol, and dichloromethane.

Synthesis Methods

The synthesis of Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloro-1-methylindole with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the use of palladium-catalyzed cross-coupling reactions, which have gained popularity due to their high efficiency and selectivity. For instance, a Suzuki coupling reaction between 6-chloroindole and methyl acrylate can yield Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate with high yields and purity.

Biological Activity and Applications

Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate has shown promising biological activity in several areas, making it a valuable compound for pharmaceutical research. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate on protein kinases, which are key regulators of cellular signaling pathways. The results demonstrated that this compound effectively inhibited the activity of certain kinases, suggesting its potential as a lead molecule for developing anti-cancer drugs.

Another area of interest is the use of Methyl 2-(6-chloro-1-methyl-1H-indol-3-yl)acetate in neurodegenerative diseases. Research conducted at a leading pharmaceutical company revealed that this compound exhibited neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Safety Considerations and Future Directions

While Methyl 2-(6-chloro-1-methyl-1H-indol-3-y l)acetate shows promise in various applications, it is essential to conduct thorough safety assessments before advancing to clinical trials. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations.

Ongoing research aims to optimize the pharmacokinetic properties of Methyl 2-(6-chloro-1-methyl-H-indol-y l)acetate, including its bioavailability, metabolism, and excretion profiles. These efforts are crucial for developing more effective and safer drug candidates based on this compound.

In conclusion, Methyl 2-(6-chloro-H-indol-y l)acetate (CAS No. 1334298-) is a fascinating molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive target for further investigation and development into novel therapeutic agents.